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Technical Support Center: Understanding
Second-Generation Dental Adhesives
This technical support center provides in-depth information for researchers, scientists, and drug

development professionals on the clinical limitations of second-generation dental adhesives,

such as Bondlite.

Frequently Asked Questions (FAQs)
Q1: What was the primary mechanism of action for second-generation dental adhesives?

Second-generation dental adhesives, introduced in the late 1970s and early 1980s, aimed to

bond to the tooth structure via an ionic bond.[1][2] Their composition typically included

polymerizable phosphonate groups added to Bis-GMA resins.[1][2] The intended mechanism

was the formation of an ionic bond between the chlorophosphate groups in the adhesive and

the calcium ions present in the mineralized tooth structure, specifically within the smear layer.

[2][3]

Q2: Why was bonding to the smear layer a significant issue for these adhesives?

A critical drawback of second-generation adhesives was their inability to remove or modify the

smear layer, which is a layer of debris composed of shattered hydroxyapatite and denatured

collagen that forms on the tooth surface after cavity preparation.[2][4] These adhesives bonded
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directly to this smear layer.[3][5] However, the smear layer itself is only weakly and loosely

attached to the underlying dentin.[1][4][5] Consequently, the bond's strength was limited to the

weak cohesive strength of the smear layer, leading to unreliable and low overall bond

strengths.[1]

Q3: What role did hydrolytic degradation play in the failure of second-generation adhesives?

Hydrolytic instability was a major factor in the limited clinical success of second-generation

adhesives.[3] The ionic bond formed between the adhesive's phosphate groups and the

calcium in the tooth structure was highly susceptible to degradation in the presence of water.[1]

[2][6] This moisture could originate from saliva or even the water naturally present within the

dentin itself.[2][6] This hydrolytic breakdown of the bond led to microleakage, debonding, and

ultimately, the failure of the restoration over time.[1][2]

Q4: How did the bond strength of second-generation adhesives compare to other generations?

Second-generation adhesives exhibited very low bond strengths, typically ranging from 2 to 8

MPa.[5] This was insufficient to counteract the polymerization shrinkage forces of the

composite resin materials they were designed to bond, which is estimated to require a

minimum bond strength of 17 MPa.[5] For direct restorations, this resulted in poor long-term

stability, with one-year retention rates reported to be as low as 70%.[5]
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Observed Problem Probable Cause
Recommended

Action/Explanation

Early Debonding of

Restoration

Cohesive failure within the

smear layer.

The adhesive bonded to the

unstable smear layer instead

of the underlying dentin. This is

an inherent limitation of the

second-generation chemistry.

Later-generation adhesives

that remove or modify the

smear layer are necessary to

achieve a durable bond.

Marginal Staining and

Microleakage

Hydrolytic degradation of the

ionic bond.

The bond between the

phosphonate groups and

calcium is not stable in an

aqueous environment.[1][2]

Water sorption leads to the

breakdown of the adhesive

interface over time.[2] Using

adhesives with more stable

chemical bonding

mechanisms, such as those in

later generations, is advised.

Low In-vitro Bond Strength

Readings
Weak bonding mechanism.

The ionic chelation to calcium

within the smear layer provides

minimal mechanical retention.

[7] The bond strength is

inherently limited by the nature

of this chemical interaction and

the weakness of the smear

layer itself.[1][5]

Post-operative Sensitivity Microleakage and fluid

movement in dentinal tubules.

Failure of the adhesive to

create a complete and durable

seal can lead to leakage and

sensitivity.[5] While not the

primary complaint compared to
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later total-etch systems, the

lack of a hybrid layer and the

unstable bond contributed to

this issue.

Data Summary
The following table summarizes the approximate shear bond strengths of different generations

of dental adhesives to dentin, illustrating the significant performance gap of the second

generation.

Adhesive
Generation

Primary Bonding
Strategy

Key Components
Shear Bond
Strength (MPa)

First Generation
Chelation to calcium

in dentin
NPG-GMA 1-3[5]

Second Generation

Ionic bonding to

calcium in the smear

layer

Polymerizable

phosphates in Bis-

GMA resin

2-8[5]

Third Generation
Smear layer

modification/removal

Dentin conditioning

agents, primers
8-15[5]

Fourth Generation
Total-etch and hybrid

layer formation

Phosphoric acid

etchant, primer,

adhesive

17-25[8]

Fifth Generation

Total-etch with

combined

primer/adhesive

Phosphoric acid

etchant, one-bottle

primer/adhesive

20-25[8]

Experimental Protocols
While specific protocols for individual second-generation products like Bondlite are not readily

available, the standard method for evaluating the performance of these adhesives in a

laboratory setting would have been a shear bond strength test.
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Objective: To quantify the adhesive strength of the bonding agent to a prepared dentin surface.

Methodology:

Specimen Preparation: Extracted human or bovine teeth are sectioned to expose a flat

dentin surface. This surface is then ground, typically with 600-grit silicon carbide paper, to

create a standardized smear layer.[9]

Adhesive Application: The second-generation adhesive is applied to the prepared dentin

surface according to the manufacturer's instructions.

Composite Placement: A cylinder of composite resin is bonded to the adhesive-treated

surface, often using a mold to ensure a standardized diameter. The composite is then light-

cured.

Storage: The bonded specimens are stored, often in water at 37°C, for a specified period

(e.g., 24 hours) to simulate oral conditions.

Testing: The specimen is mounted in a universal testing machine. A shear force is applied to

the base of the composite cylinder at a constant crosshead speed until the bond fails.

Data Analysis: The force required to cause failure (in Newtons) is divided by the bonded area

(in mm²) to calculate the shear bond strength in megapascals (MPa). The failure mode

(adhesive, cohesive in dentin, cohesive in composite, or mixed) is also typically examined

under a microscope.

Failure Mechanism of Second-Generation Adhesives
The following diagram illustrates the logical workflow of the bonding process and the inherent

points of failure for second-generation adhesives.
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Caption: Logical workflow detailing the failure mechanism of second-generation adhesives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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